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Compound of Interest

Compound Name: NCGC00378430

Cat. No.: B15575477

Get Quote

Essential Safety and Disposal Procedures for the SIX1/EYA2 Interaction Inhibitor

NCGC00378430

For researchers, scientists, and drug development professionals utilizing the potent SIX1/EYA2

interaction inhibitor, NCGC00378430, adherence to proper disposal protocols is critical for

maintaining laboratory safety and environmental compliance.[1] As a research-use-only

chemical, the disposal of NCGC00378430 and its associated waste must be managed as

hazardous chemical waste, following institutional and regulatory guidelines. The primary source

for specific handling and disposal information is the manufacturer-provided Safety Data Sheet

(SDS), which should be consulted before use.

Immediate Safety and Handling Considerations
Before disposal, it is imperative to handle NCGC00378430 with appropriate personal protective

equipment (PPE), including safety goggles, gloves, and a lab coat. All handling of the solid

compound or solutions should be performed in a well-ventilated area or a chemical fume hood

to minimize inhalation exposure. In case of a spill, the area should be promptly

decontaminated, and the cleanup materials disposed of as hazardous waste.
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Step-by-Step Disposal Protocol
The following is a general, step-by-step guide for the proper disposal of NCGC00378430. This

procedure is based on standard practices for laboratory chemical waste and should be adapted

to comply with your institution's specific policies.

1. Waste Identification and Segregation:

All materials contaminated with NCGC00378430, including unused compound, solutions,

contaminated PPE (gloves, etc.), and labware (pipette tips, tubes, vials), must be classified

as hazardous chemical waste.

Segregate NCGC00378430 waste from other waste streams. Do not mix with incompatible

chemicals. For instance, keep acidic and basic waste streams separate.

2. Waste Collection and Containment:

Collect solid waste, such as contaminated vials and PPE, in a designated, leak-proof, and

clearly labeled solid hazardous waste container.

Collect liquid waste, such as solutions of NCGC00378430 in solvents like DMSO, in a

separate, compatible, and sealable liquid hazardous waste container.

Ensure containers are made of a material that will not react with the waste.

3. Labeling:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"NCGC00378430".

Indicate the solvent and approximate concentration if it is a liquid waste.

Include the date of waste accumulation and the name of the generating laboratory or

researcher.

4. Storage:
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Store waste containers in a designated and secure Satellite Accumulation Area (SAA) within

the laboratory.

Ensure the SAA is at or near the point of waste generation and is under the control of the

laboratory personnel.

Keep waste containers securely closed except when adding waste.

5. Disposal Request and Pickup:

Once the waste container is full or is ready for disposal, follow your institution's procedures

to request a pickup by the Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal contractor.

Do not dispose of NCGC00378430 down the drain or in the regular trash.

Quantitative Waste Management Guidelines
The following table summarizes general quantitative limits for hazardous waste accumulation in

a laboratory setting. These are not specific to NCGC00378430 but represent common

regulatory standards.

Waste Category Maximum Accumulation Volume

General Hazardous Waste 55 gallons

Acutely Toxic Waste ("P-List") 1 quart (liquid) or 1 kg (solid)

Experimental Workflow for Disposal
The proper disposal of NCGC00378430 is a critical final step in the experimental workflow. The

following diagram illustrates the decision-making process and procedural flow for its safe

disposal.
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Start: Experiment Complete
NCGC00378430 waste generated

Consult Safety Data Sheet (SDS)
for specific disposal instructions

Segregate Waste Streams:
Solid vs. Liquid

Solid Waste:
Contaminated PPE, vials, etc.

Liquid Waste:
Unused solutions, rinsates

Collect in labeled, compatible
solid hazardous waste container

Collect in labeled, compatible
liquid hazardous waste container

Store in designated
Satellite Accumulation Area (SAA)

Request pickup by
Environmental Health & Safety (EHS)

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for NCGC00378430.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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